Cas no 2090156-26-4 (2,6-dichloro-8-fluoroquinoline-4-carboxylic acid)
2,6-dichloro-8-fluoroquinoline-4-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-Quinolinecarboxylic acid, 2,6-dichloro-8-fluoro-
- 2,6-dichloro-8-fluoroquinoline-4-carboxylic acid
-
- Inchi: 1S/C10H4Cl2FNO2/c11-4-1-5-6(10(15)16)3-8(12)14-9(5)7(13)2-4/h1-3H,(H,15,16)
- InChI Key: XNQPMLSBKHBSAA-UHFFFAOYSA-N
- SMILES: N1C2C(=CC(Cl)=CC=2F)C(C(O)=O)=CC=1Cl
2,6-dichloro-8-fluoroquinoline-4-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-311226-1g |
2,6-dichloro-8-fluoroquinoline-4-carboxylic acid |
2090156-26-4 | 1g |
$0.0 | 2023-09-05 | ||
| Enamine | EN300-311226-1.0g |
2,6-dichloro-8-fluoroquinoline-4-carboxylic acid |
2090156-26-4 | 1.0g |
$0.0 | 2023-02-26 |
2,6-dichloro-8-fluoroquinoline-4-carboxylic acid Related Literature
-
Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
-
Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
-
Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
-
Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
-
Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
Additional information on 2,6-dichloro-8-fluoroquinoline-4-carboxylic acid
Introduction to 2,6-dichloro-8-fluoroquinoline-4-carboxylic acid (CAS No. 2090156-26-4)
2,6-dichloro-8-fluoroquinoline-4-carboxylic acid, identified by the CAS number 2090156-26-4, is a fluorinated quinoline derivative that has garnered significant attention in the field of pharmaceutical chemistry due to its versatile structural framework and potential biological activities. This compound belongs to the quinoline family, which is well-documented for its broad spectrum of pharmacological properties, including antimicrobial, antimalarial, and anticancer effects. The presence of both chloro and fluoro substituents in its molecular structure enhances its binding affinity to biological targets, making it a valuable scaffold for drug discovery.
The structural features of 2,6-dichloro-8-fluoroquinoline-4-carboxylic acid contribute to its unique chemical and pharmacological properties. The dichloro substitution at the 2- and 6-positions introduces electrophilic centers that can participate in further functionalization, while the fluoro group at the 8-position modulates metabolic stability and binding interactions. The carboxylic acid moiety at the 4-position provides a site for derivatization, enabling the synthesis of various analogs with tailored biological activities. These structural attributes make it an attractive candidate for further exploration in medicinal chemistry.
Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between 2,6-dichloro-8-fluoroquinoline-4-carboxylic acid and biological targets. Studies have demonstrated that this compound can interact with enzymes and receptors involved in critical cellular processes, such as DNA gyrase inhibition and protein kinase modulation. These interactions are pivotal in developing novel therapeutic agents targeting infectious diseases and cancer.
In the realm of antimicrobial research, quinoline derivatives have long been recognized for their efficacy against Gram-negative bacteria. The introduction of fluorine and chlorine substituents in 2,6-dichloro-8-fluoroquinoline-4-carboxylic acid has been shown to enhance its activity against multidrug-resistant strains of bacteria. This is attributed to the increased lipophilicity and improved cell membrane penetration facilitated by these substituents. Furthermore, the carboxylic acid group allows for further derivatization, enabling the development of prodrugs or conjugates that can enhance bioavailability and target specificity.
The compound's potential as an anticancer agent has also been explored. Preclinical studies have indicated that derivatives of quinoline can induce apoptosis in cancer cells by interfering with critical signaling pathways. The structural flexibility of 2,6-dichloro-8-fluoroquinoline-4-carboxylic acid allows for the design of molecules that can selectively inhibit tyrosine kinases and other enzymes overexpressed in tumor cells. This selective inhibition is crucial for minimizing side effects associated with conventional chemotherapeutic agents.
The synthesis of 2,6-dichloro-8-fluoroquinoline-4-carboxylic acid involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Common synthetic routes include cyclization reactions followed by halogenation and fluorination steps. Advances in green chemistry have also led to the development of more sustainable synthetic methodologies, reducing waste generation and energy consumption.
Industrial-scale production of this compound necessitates stringent quality control measures to ensure consistency across batches. Analytical techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) are employed to verify purity and structural integrity. These methods are essential for meeting regulatory requirements set forth by pharmaceutical agencies worldwide.
The pharmacokinetic properties of 2,6-dichloro-8-fluoroquinoline-4-carboxylic acid are another critical aspect of its development as a therapeutic agent. Studies have shown that fluorinated quinolines exhibit favorable pharmacokinetic profiles, including good oral bioavailability and prolonged half-life. These characteristics make them suitable for once-daily dosing regimens, improving patient compliance.
Regulatory considerations play a significant role in the commercialization of 2,6-dichloro-8-fluoroquinoline-4-carboxylic acid. Manufacturers must navigate complex regulatory pathways to obtain approval for new drug applications or investigational new drug (IND) status. Collaborative efforts between academic researchers and industry professionals are essential for generating robust preclinical data that supports regulatory submissions.
The future prospects of 2,6-dichloro-8-fluoroquinoline-4-carboxylic acid are promising, with ongoing research focusing on expanding its therapeutic applications. Exploration into its potential use as an anti-inflammatory agent or in treating neurodegenerative diseases is underway. Additionally, computational methods are being leveraged to identify novel derivatives with enhanced efficacy and reduced toxicity.
In conclusion,2,6-dichloro-8-fluoroquinoline-4-carboxylic acid (CAS No. 2090156-26-4) represents a significant advancement in pharmaceutical chemistry due to its versatile structure and potential biological activities. Its role in combating infectious diseases and cancer makes it a cornerstone compound for further research and development. As scientific understanding continues to evolve,this compound will undoubtedly play a pivotal role in shaping the future of medicine.
2090156-26-4 (2,6-dichloro-8-fluoroquinoline-4-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)